Cas no 1076198-84-9 (8-Amino-7-(methylamino)quinoline)

• Product Name: 8-Amino-7-(methylamino)quinoline
• CAS No: 1076198-84-9
• MF: C₁₀H₁₁N₃
• MW: 173.214441537857
• CID: 893951
• Update Time: 2026-04-29

8-Amino-7-(methylamino)quinoline Chemical and Physical Properties

Names and Identifiers

• 8-Amino-7-(methylamino)quinoline
• 7-N-methylquinoline-7,8-diamine
• MK-8776 (SCH 900776)
• N7-methylquinoline-7,8-diamine
• N7-Methyl-7,8-quinolinediamine

Computed Properties

• Exact Mass: 173.09500

Experimental Properties

• PSA: 50.94000
• LogP: 2.51290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on 8-Amino-7-(methylamino)quinoline

Research Brief on 8-Amino-7-(methylamino)quinoline (CAS: 1076198-84-9): Recent Advances and Applications

The compound 8-Amino-7-(methylamino)quinoline (CAS: 1076198-84-9) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel kinase inhibitors and fluorescent probes. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, mechanisms of action, and emerging applications in drug discovery and diagnostics.

One of the most notable advancements in the study of 8-Amino-7-(methylamino)quinoline is its application in the design of selective kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with cancer and other diseases. Researchers have utilized the quinoline scaffold of this compound to develop inhibitors targeting specific kinases, such as EGFR and BRAF, which are implicated in various malignancies. The compound's ability to form stable interactions with kinase active sites has been demonstrated through X-ray crystallography and molecular docking studies, providing valuable insights for structure-based drug design.

In addition to its role in kinase inhibition, 8-Amino-7-(methylamino)quinoline has been investigated for its utility as a fluorescent probe. Its intrinsic fluorescence properties make it suitable for imaging applications, particularly in the detection of metal ions and reactive oxygen species (ROS) in biological systems. Recent work has focused on modifying the quinoline core to enhance its selectivity and sensitivity for specific analytes. For instance, derivatives of this compound have been developed to detect zinc ions in neuronal cells, offering potential tools for studying neurodegenerative diseases.

The synthesis of 8-Amino-7-(methylamino)quinoline and its derivatives has also seen significant progress. Recent publications describe optimized synthetic routes that improve yield and purity while reducing the use of hazardous reagents. These advancements are critical for scaling up production and facilitating further pharmacological evaluations. Moreover, computational studies have provided a deeper understanding of the compound's electronic properties, aiding in the rational design of more potent analogs.

Looking ahead, the potential applications of 8-Amino-7-(methylamino)quinoline extend beyond its current uses. Ongoing research is exploring its incorporation into multifunctional drug delivery systems and its role in targeting protein-protein interactions. As the field of chemical biology continues to evolve, this compound is poised to play a pivotal role in the development of next-generation therapeutics and diagnostic tools. Future studies will likely focus on elucidating its pharmacokinetic properties and optimizing its bioactivity for clinical translation.